Cas no 61314-43-0 (Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-)
61314-43-0 structure
Product Name:Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-
CAS No:61314-43-0
MF:C12H13NO
MW:187.237723112106
CID:484499
PubChem ID:71396995
Update Time:2025-04-19
Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)-
- 3,4-dimethyl-5-(4-methylphenyl)-1,2-oxazole
- 3,4-Dimethyl-5-(p-tolyl)isoxazole
- 61314-43-0
- SCHEMBL16021584
- DTXSID30818514
-
- Inchi: 1S/C12H13NO/c1-8-4-6-11(7-5-8)12-9(2)10(3)13-14-12/h4-7H,1-3H3
- InChI Key: VCDBCBHZUQJKQD-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC(C)=CC=2)=C(C)C(C)=N1
Computed Properties
- Exact Mass: 187.09979
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.03
Isoxazole, 3,4-dimethyl-5-(4-methylphenyl)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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